Cas no 1354790-56-9 (DMT1 blocker 1)

• Product Name: DMT1 blocker 1
• CAS No: 1354790-56-9
• MF: C₁₆H₁₄N₄O₂
• MW: 294.30796289444
• CID: 4778225
• Update Time: 2026-02-27

DMT1 blocker 1 Chemical and Physical Properties

Names and Identifiers

• DMT1 blocker 1
• BDBM50361127
• CC1=NN(C=2N=CC=CC=2)C(O)=C1C(=O)NC1=CC=CC=C1

• Inchi： 1S/C16H14N4O2/c1-11-14(15(21)18-12-7-3-2-4-8-12)16(22)20(19-11)13-9-5-6-10-17-13/h2-10,19H,1H3,(H,18,21)
• InChI Key： QJEBTCLOCMTSJU-UHFFFAOYSA-N
• SMILES： O=C1C(C(NC2C=CC=CC=2)=O)=C(C)NN1C1C=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 483
• XLogP3: 2.2
• Topological Polar Surface Area: 74.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on DMT1 blocker 1

Introduction to DMT1 Blocker 1 (CAS No. 1354790-56-9)

DMT1 Blocker 1, chemically identified by the CAS number 1354790-56-9, is a specialized compound designed for its unique interaction with the divalent metal transporter 1 (DMT1). This transporter plays a critical role in the absorption and cellular uptake of essential minerals, particularly iron, in various biological systems. The development and application of DMT1 Blocker 1 have garnered significant attention in recent years due to its potential implications in therapeutic interventions and research applications.

The primary mechanism of action for DMT1 Blocker 1 lies in its ability to selectively inhibit the function of DMT1. By blocking this transporter, the compound disrupts the normal cellular processes that involve the transport of divalent metals, most notably iron. This inhibition has far-reaching consequences in both physiological and pathological contexts, making DMT1 Blocker 1 a valuable tool for studying metal homeostasis and related disorders.

Recent research has highlighted the importance of DMT1 in various diseases, including hemochromatosis, an iron overload disorder, and certain types of anemia. The ability of DMT1 Blocker 1 to modulate metal transport has opened new avenues for treating these conditions. For instance, by inhibiting DMT1, the compound can help reduce excessive iron accumulation in tissues, thereby alleviating the symptoms associated with hemochromatosis.

In addition to its therapeutic potential, DMT1 Blocker 1 has also been explored as a research tool to better understand the dynamics of metal transport in cells. Studies have demonstrated that this compound can provide insights into the complex interplay between metal ions and cellular functions. This knowledge is crucial for developing targeted therapies for metal-related disorders and for optimizing treatments that involve metal chelation.

The chemical structure of DMT1 Blocker 1 (CAS No. 1354790-56-9) is meticulously designed to ensure high specificity for DMT1 while minimizing off-target effects. This specificity is achieved through careful optimization of key pharmacophoric elements that interact with the transporter's binding site. The compound's efficacy and selectivity have been validated through various preclinical studies, which have shown promising results in animal models.

One of the most compelling aspects of DMT1 Blocker 1 is its potential to address unmet medical needs. Current treatments for metal-related disorders often suffer from limitations such as poor bioavailability or significant side effects. DMT1 Blocker 1 offers a novel approach by directly targeting the underlying mechanism of metal transport, thereby providing a more effective and safer alternative.

The development of DMT1 Blocker 1 also underscores the growing importance of precision medicine in treating complex diseases. By understanding the specific roles of transporters like DMT1, researchers can develop more tailored therapeutic strategies that address the unique needs of individual patients. This approach aligns with the broader trend towards personalized medicine, where treatments are customized based on an individual's genetic and molecular profile.

Future studies on DMT1 Blocker 1 are expected to further elucidate its mechanisms of action and explore its potential in treating a wider range of diseases. Additionally, researchers are investigating ways to enhance the compound's pharmacokinetic properties, such as improving its solubility and bioavailability. These efforts could lead to more effective formulations that can be easily administered to patients.

The impact of DMT1 Blocker 1 extends beyond clinical applications; it also has significant implications for basic science research. By providing a means to manipulate metal transport at the cellular level, this compound enables researchers to uncover new insights into cellular physiology and pathology. Such discoveries could pave the way for breakthroughs in various fields, including neuroscience, where metal homeostasis plays a crucial role in brain function.

In conclusion, DMT1 Blocker 1 (CAS No. 1354790-56-9) represents a significant advancement in the field of metal transport research. Its ability to selectively inhibit DMT1 opens new possibilities for treating metal-related disorders and provides valuable tools for scientific exploration. As research continues to uncover the complexities of metal homeostasis, compounds like DMT1 Blocker 1 will undoubtedly play a pivotal role in shaping future therapeutic strategies.